Cas no 1241898-91-8 (Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinate)

• Product Name: Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinate
• CAS No: 1241898-91-8
• MF: C₁₄H₂₀BNO₄
• MW: 277.12390422821
• CID: 1037380
• PubChem ID: 45786426
• Update Time: 2025-06-25

Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinate
• 4-(Ethoxycarbonyl)pyridine-2-boronic acid pinacol ester
• Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotite
• ETHYL PYRIDINE-2-BORONIC ACID PINACOL ESTER-4-CARBOXYLATE
• 1241898-91-8
• DB-108683
• ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-4-carboxylate
• DTXSID80671338
• AT40394
• SCHEMBL16065192
• 4-Pyridinecarboxylic acid, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• AB48985
• AKOS015942598

• MDL： MFCD08752744
• Inchi： 1S/C14H20BNO4/c1-6-18-12(17)10-7-8-16-11(9-10)15-19-13(2,3)14(4,5)20-15/h7-9H,6H2,1-5H3
• InChI Key： QGGNPJDHUQPYMM-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OCC)C=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.14900
• Monoisotopic Mass: 277.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.65000
• LogP: 1.55750

Additional information on Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinate

Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinate: A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinate is a highly specialized organic compound with the CAS number 1241898-91-8. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. The unique structural features of this compound, particularly the presence of a 1,3,2-dioxaborolan moiety and an isonicotinate group, make it a valuable building block for the development of novel therapeutic agents.

The 1,3,2-dioxaborolan group is a boronic ester derivative that plays a crucial role in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is widely employed in organic synthesis to form carbon-carbon bonds and is particularly useful in constructing complex molecular architectures. The stability and reactivity of the boronic ester functionality make it an ideal candidate for use in pharmaceutical synthesis, where precise control over reaction outcomes is essential.

The isonicotinate group in Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinate contributes to the compound's ability to interact with biological targets. Isonicotinates are known for their binding affinity to enzymes and receptors, making them valuable scaffolds for drug design. Recent studies have highlighted the potential of isonicotinate derivatives in the development of treatments for various diseases, including infectious diseases and chronic conditions.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex pharmaceuticals. Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isonicotinate has emerged as a key intermediate in several innovative synthetic strategies. For instance, researchers have utilized this compound to develop efficient routes for the preparation of heterocyclic compounds that exhibit significant pharmacological activity. These studies have demonstrated the compound's potential in facilitating the synthesis of molecules with therapeutic relevance.

The use of Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborlan-2-yl)isonicotinate has also been explored in the context of drug discovery programs targeting neurological disorders. The isonicotinate moiety's ability to modulate neurotransmitter activity has made it a promising candidate for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the boronic ester functionality has been leveraged to create prodrugs that can be selectively activated in vivo, enhancing drug delivery and efficacy.

Advances in computational chemistry have further enhanced the utility of Ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborlan-2-yl)isonicotinate. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These insights have guided the optimization of synthetic routes and have helped predict the pharmacological properties of derivatives derived from this compound. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The versatility of Ethyl 2-(4,4,5,5-tetramethyl-1, 3, 2-dioxaborlan- 2- yl)isonicotinate has also been recognized in industrial applications. Pharmaceutical companies have incorporated this intermediate into large-scale synthetic processes to produce high-value active pharmaceutical ingredients (APIs). The efficiency and scalability of these processes have been critical in meeting global demand for innovative therapies.

In conclusion，Ethyl 2-(4, 4, 5, 5- tetramethyl- 1, 3, 2- dioxaborlan- 2- yl)isonicotinate represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers and industrial chemists alike. As our understanding of biological systems continues to evolve，the applications of this compound are expected to expand，further solidifying its importance in the development of next-generation therapeutics.